(13α,17α)-6α-Acetoxy-21,23-epoxy-7α-hydroxy-4,4,8-trimethyl-24-nor-5α-chola-14,20,22-trien-3-one
(13α,17α)-6α-Acetoxy-21,23-epoxy-7α-hydroxy-4,4,8-trimethyl-24-nor-5α-chola-14,20,22-trien-3-one
Brand Name:
Vulcanchem
CAS No.:
19865-83-9
VCID:
VC0217123
InChI:
InChI=1S/C28H38O5/c1-16(29)33-22-23-25(2,3)21(30)10-13-27(23,5)20-9-12-26(4)18(17-11-14-32-15-17)7-8-19(26)28(20,6)24(22)31/h8,11,14-15,18,20,22-24,31H,7,9-10,12-13H2,1-6H3/t18-,20+,22+,23-,24+,26-,27+,28?/m0/s1
SMILES:
CC(=O)OC1C2C(C(=O)CCC2(C3CCC4(C(CC=C4C3(C1O)C)C5=COC=C5)C)C)(C)C
Molecular Formula:
C16H14N2O3
Molecular Weight:
454.6 g/mol
(13α,17α)-6α-Acetoxy-21,23-epoxy-7α-hydroxy-4,4,8-trimethyl-24-nor-5α-chola-14,20,22-trien-3-one
CAS No.: 19865-83-9
Main Products
VCID: VC0217123
Molecular Formula: C16H14N2O3
Molecular Weight: 454.6 g/mol
| CAS No. | 19865-83-9 |
|---|---|
| Product Name | (13α,17α)-6α-Acetoxy-21,23-epoxy-7α-hydroxy-4,4,8-trimethyl-24-nor-5α-chola-14,20,22-trien-3-one |
| Molecular Formula | C16H14N2O3 |
| Molecular Weight | 454.6 g/mol |
| IUPAC Name | [(5R,6R,7S,9R,10R,13S,17R)-17-(furan-3-yl)-7-hydroxy-4,4,8,10,13-pentamethyl-3-oxo-1,2,5,6,7,9,11,12,16,17-decahydrocyclopenta[a]phenanthren-6-yl] acetate |
| Standard InChI | InChI=1S/C28H38O5/c1-16(29)33-22-23-25(2,3)21(30)10-13-27(23,5)20-9-12-26(4)18(17-11-14-32-15-17)7-8-19(26)28(20,6)24(22)31/h8,11,14-15,18,20,22-24,31H,7,9-10,12-13H2,1-6H3/t18-,20+,22+,23-,24+,26-,27+,28?/m0/s1 |
| Standard InChIKey | KKBYMJHRFVZUIQ-SAGQAIRCSA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1[C@@H]2[C@](CCC(=O)C2(C)C)([C@H]3CC[C@]4([C@@H](CC=C4C3([C@@H]1O)C)C5=COC=C5)C)C |
| SMILES | CC(=O)OC1C2C(C(=O)CCC2(C3CCC4(C(CC=C4C3(C1O)C)C5=COC=C5)C)C)(C)C |
| Canonical SMILES | CC(=O)OC1C2C(C(=O)CCC2(C3CCC4(C(CC=C4C3(C1O)C)C5=COC=C5)C)C)(C)C |
| PubChem Compound | 177086 |
| Last Modified | Nov 11 2021 |
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